1-(3-Fluoro-4-methylphenyl)-3-pyridin-2-ylurea

• IUPAC Name: 1-(3-fluoro-4-methylphenyl)-3-pyridin-2-ylurea
• InChI: InChI=1S/C13H12FN3O/c1-9-5-6-10(8-11(9)14)16-13(18)17-12-4-2-3-7-15-12/h2-8H,1H3,(H2,15,16,17,18)
• InChI Key: IVSOPNAAPGVMOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=CC=CC=N2)F
• Molecular Formula: C13H12FN3O
• Molecular Weight: 245.25 g/mol

Description

1-(3-Fluoro-4-methylphenyl)-3-pyridin-2-ylurea is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a type of pyridine-based urea derivative, which has been synthesized through a variety of methods.

Mechanism of Action

The mechanism of action of 1-(3-Fluoro-4-methylphenyl)-3-pyridin-2-ylurea is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by inhibiting specific enzymes and signaling pathways involved in various disease processes.
Biochemical and Physiological Effects:
Studies have shown that 1-(3-Fluoro-4-methylphenyl)-3-pyridin-2-ylurea has a wide range of biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, regulate blood glucose levels in diabetic animals, and reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3-Fluoro-4-methylphenyl)-3-pyridin-2-ylurea in lab experiments is its high potency and selectivity towards specific enzymes and signaling pathways. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(3-Fluoro-4-methylphenyl)-3-pyridin-2-ylurea. One of the areas of focus is the development of new synthetic methods to improve the yield and purity of the compound. Another area of research is the elucidation of the compound's mechanism of action and its potential use as a therapeutic agent for various diseases. Additionally, the compound's pharmacokinetics and toxicity profile need to be further investigated to determine its safety and efficacy in human clinical trials.

Synthesis Methods

The synthesis of 1-(3-Fluoro-4-methylphenyl)-3-pyridin-2-ylurea has been reported through several methods. One of the most common methods involves the reaction of 3-Fluoro-4-methylaniline with pyridine-2-carbonyl chloride in the presence of a base such as triethylamine. The resulting product is purified through recrystallization to obtain 1-(3-Fluoro-4-methylphenyl)-3-pyridin-2-ylurea.

Scientific Research Applications

1-(3-Fluoro-4-methylphenyl)-3-pyridin-2-ylurea has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit anticancer, antidiabetic, and anti-inflammatory properties. The compound has also been investigated for its potential use as a therapeutic agent for the treatment of Alzheimer's disease.